Cas no 2867-15-4 (L-Homocysteine,S-[(2S)-2-amino-2-carboxyethyl]-)

• Product Name: L-Homocysteine,S-[(2S)-2-amino-2-carboxyethyl]-
• CAS No: 2867-15-4
• MF: C₇H₁₄N₂O₄S
• MW: 222.262060642242
• CID: 278336
• Update Time: 2024-01-27

L-Homocysteine,S-[(2S)-2-amino-2-carboxyethyl]- Chemical and Physical Properties

Names and Identifiers

• L-Homocysteine,S-[(2S)-2-amino-2-carboxyethyl]-
• (2S,2'S)-cystathionine
• (+)-Allocystathionine
• Allocystathionine,L- (8CI)
• L-allo-Cystathionine
• L-Allocystathionine (6CI,7CI)
• L-Homocysteine,S-(2-amino-2-carboxyethyl)-, (S)-
• L-Allocystathionine
• S-[(S)-2-Amino-2-carboxyethyl]-L-homocysteine
• ILRYLPWNYFXEMH-CRCLSJGQSA-N
• L-Homocysteine, S-[(2S)-2-amino-2-carboxyethyl]-

• Inchi： 1S/C7H14N2O4S/c8-4(6(10)11)1-2-14-3-5(9)7(12)13/h4-5H,1-3,8-9H2,(H,10,11)(H,12,13)/t4-,5+/m0/s1
• InChI Key： ILRYLPWNYFXEMH-CRCLSJGQSA-N
• SMILES： C(O)(=O)[C@H](CCSC[C@@H](N)C(O)=O)N

Computed Properties

• Exact Mass: 222.06752
• Monoisotopic Mass: 222.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• Boiling Point: 481.0±45.0 °C(Predicted)
• PSA: 126.64
• pka: 2.08±0.10(Predicted)